Cas no 2227817-32-3 ((2S)-4-(1-ethylcyclobutyl)butan-2-ol)
(2S)-4-(1-ethylcyclobutyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(1-ethylcyclobutyl)butan-2-ol
- EN300-1769997
- 2227817-32-3
-
- Inchi: 1S/C10H20O/c1-3-10(6-4-7-10)8-5-9(2)11/h9,11H,3-8H2,1-2H3/t9-/m0/s1
- InChI Key: IYXYYTHNAQKYTD-VIFPVBQESA-N
- SMILES: O[C@@H](C)CCC1(CC)CCC1
Computed Properties
- Exact Mass: 156.151415257g/mol
- Monoisotopic Mass: 156.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
(2S)-4-(1-ethylcyclobutyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769997-0.05g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 0.05g |
$1912.0 | 2023-09-20 | ||
| Enamine | EN300-1769997-0.1g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 0.1g |
$2002.0 | 2023-09-20 | ||
| Enamine | EN300-1769997-0.25g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 0.25g |
$2093.0 | 2023-09-20 | ||
| Enamine | EN300-1769997-0.5g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 0.5g |
$2185.0 | 2023-09-20 | ||
| Enamine | EN300-1769997-1.0g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 1g |
$2276.0 | 2023-06-03 | ||
| Enamine | EN300-1769997-2.5g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 2.5g |
$4458.0 | 2023-09-20 | ||
| Enamine | EN300-1769997-5.0g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 5g |
$6597.0 | 2023-06-03 | ||
| Enamine | EN300-1769997-10.0g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 10g |
$9781.0 | 2023-06-03 | ||
| Enamine | EN300-1769997-1g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 1g |
$2276.0 | 2023-09-20 | ||
| Enamine | EN300-1769997-5g |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol |
2227817-32-3 | 5g |
$6597.0 | 2023-09-20 |
(2S)-4-(1-ethylcyclobutyl)butan-2-ol Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on (2S)-4-(1-ethylcyclobutyl)butan-2-ol
Introduction to (2S)-4-(1-ethylcyclobutyl)butan-2-ol (CAS No. 2227817-32-3)
(2S)-4-(1-ethylcyclobutyl)butan-2-ol is a chiral compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227817-32-3, belongs to a class of molecules that exhibit promising biological activities. The presence of a stereogenic center at the (2S) configuration, combined with the bulky 1-ethylcyclobutyl group, makes this molecule an intriguing candidate for further investigation in drug discovery and development.
The structural features of (2S)-4-(1-ethylcyclobutyl)butan-2-ol contribute to its potential as a pharmacophore. The cyclobutyl moiety introduces rigidity to the molecular framework, which can influence both the solubility and binding affinity of the compound. Additionally, the stereochemistry at the second carbon atom plays a crucial role in determining its interactions with biological targets. This has led to extensive research into its possible applications in medicinal chemistry.
In recent years, there has been growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. The enantiomerically pure form of (2S)-4-(1-ethylcyclobutyl)butan-2-ol represents a significant advancement in this area. Researchers have been exploring its potential as an intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting neurological and cardiovascular diseases.
One of the most compelling aspects of (2S)-4-(1-ethylcyclobutyl)butan-2-ol is its role in the development of novel therapeutic agents. Studies have indicated that this compound exhibits interesting pharmacological properties, including anti-inflammatory and analgesic effects. These findings have prompted further investigation into its mechanism of action and potential clinical applications. The 1-ethylcyclobutyl group, in particular, has been shown to modulate receptor binding, suggesting its utility in designing drugs with improved selectivity.
The synthesis of (2S)-4-(1-ethylcyclobutyl)butan-2-ol presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods are critical for ensuring that the final product retains its desired biological activity. The progress made in synthetic chemistry has enabled researchers to produce sufficient quantities of this compound for detailed biological evaluation.
Recent research has also highlighted the importance of understanding the metabolic fate of chiral compounds like (2S)-4-(1-ethylcyclobutyl)butan-2-ol. Studies using computational modeling and experimental techniques have provided insights into how this molecule is processed by the body. This information is crucial for optimizing drug design and improving patient outcomes. By elucidating metabolic pathways and identifying potential metabolites, researchers can better predict the pharmacokinetic behavior of this compound.
The potential applications of (2S)-4-(1-ethylcyclobutyl)butan-2-ol extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme interactions and developing new analytical methods. For instance, it has been used as a ligand in coordination chemistry to explore metalloenzyme mechanisms. This interdisciplinary approach underscores the versatility of this compound and its relevance across multiple scientific domains.
In conclusion, (2S)-4-(1-ethylcyclobutyl)butan-2-ol (CAS No. 2227817-32-3) represents a significant advancement in pharmaceutical chemistry. Its chiral nature, combined with its intriguing biological activities, makes it a promising candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine and beyond. The ongoing exploration of this compound highlights the dynamic nature of chemical research and its impact on society.
2227817-32-3 ((2S)-4-(1-ethylcyclobutyl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)